Cas no 2007919-48-2 (4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid)

• Product Name: 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid
• CAS No: 2007919-48-2
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• CID: 6113782
• PubChem ID: 117857639
• Update Time: 2025-10-29

4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16445369
• DTXSID501153186
• 2007919-48-2
• 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid
• Butanoic acid, 4-[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]-
• W12439
• EN300-6737309
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenoxy]butanoic acid

• Inchi： 1S/C25H23NO5/c27-24(28)10-5-15-30-18-13-11-17(12-14-18)26-25(29)31-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,11-14,23H,5,10,15-16H2,(H,26,29)(H,27,28)
• InChI Key： IOEAPGPRAFSEQF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OCCCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283g/mol
• Monoisotopic Mass: 417.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid

4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid: A Comprehensive Overview

4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid, also known by its CAS number 2007919-48-2, is a highly specialized compound with significant applications in various scientific and industrial domains. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenoxy group, and a butanoic acid moiety. The Fmoc group, in particular, plays a crucial role in the compound's functionality, making it a valuable tool in peptide synthesis and other chemical processes.

The structure of 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid is notable for its ability to act as a protecting group in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. This compound's ability to stabilize amino groups during synthesis has made it indispensable in the development of complex peptides and proteins.

Recent advancements in chemical synthesis have further highlighted the versatility of this compound. Researchers have explored its potential in the development of novel drug delivery systems and bioconjugates. For instance, studies have demonstrated its utility in creating stable linkages between therapeutic molecules and targeting ligands, enhancing the efficacy of drug delivery systems.

In addition to its role in peptide synthesis, 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid has found applications in materials science. Its unique structure allows for the formation of robust polymers and coatings with tailored properties. Recent research has focused on its use in creating biocompatible materials for medical devices and implants, showcasing its potential in the field of regenerative medicine.

The compound's phenoxy group contributes significantly to its reactivity and selectivity in various chemical reactions. This feature has been leveraged in the development of novel catalysts and reaction intermediates. For example, recent studies have utilized this compound as a key intermediate in the synthesis of enantioselective catalysts for asymmetric synthesis, further expanding its utility in organic chemistry.

From an environmental standpoint, the synthesis and application of 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid have been optimized to minimize ecological impact. Green chemistry approaches have been integrated into its production processes, ensuring sustainability while maintaining high yields and purity.

In conclusion, 4-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)phenoxy)butanoic acid, with its CAS number 2007919-48-2, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across peptide synthesis, drug delivery systems, materials science, and catalysis underscore its importance as a versatile building block in contemporary chemistry.